Cas no 1540-37-0 (2,4-Pentanedione,3-(2-methylpropyl)-)

2,4-Pentanedione,3-(2-methylpropyl)- structure
1540-37-0 structure
Product Name:2,4-Pentanedione,3-(2-methylpropyl)-
CAS No:1540-37-0
MF:C9H16O2
MW:156.222143173218
CID:165462
PubChem ID:258687
Update Time:2025-04-19

2,4-Pentanedione,3-(2-methylpropyl)- Chemical and Physical Properties

Names and Identifiers

    • 2,4-Pentanedione,3-(2-methylpropyl)-
    • 3-(2-methylpropyl)pentane-2,4-dione
    • 3-acetyl-5-methylhexan-2-one
    • 3-ACETYL-5-METHYLHEXANE-2-ONE
    • 3-i-Bu substituted 2,4-pentanedione
    • 3-i-butyl-2,4-pentanedione
    • 3-Isobutyl-pentan-2,4-dion
    • 3-isobutyl-pentane-2,4-dione
    • ms-Isobutyl-acetylaceton
    • DTXSID90293222
    • NSC-87948
    • 1540-37-0
    • NSC 87948
    • NSC87948
    • SCHEMBL450897
    • Inchi: 1S/C9H16O2/c1-6(2)5-9(7(3)10)8(4)11/h6,9H,5H2,1-4H3
    • InChI Key: SQYMLEVHMMDXCW-UHFFFAOYSA-N
    • SMILES: O=C(C)C(C(C)=O)CC(C)C

Computed Properties

  • Exact Mass: 156.11500
  • Monoisotopic Mass: 156.115
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 4
  • Complexity: 145
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 34.1Ų

Experimental Properties

  • Density: 0.907
  • Boiling Point: 211.8°Cat760mmHg
  • Flash Point: 75.8°C
  • Refractive Index: 1.421
  • PSA: 34.14000
  • LogP: 1.82670
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